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Compound of Interest

Compound Name: Vipoglanstat

Cat. No.: B10830976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vipoglanstat (also known as BI 1029539 and GS-248) is a potent and selective, orally active

small molecule inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1).[1][2] mPGES-1

is a key enzyme in the inflammatory cascade, responsible for the conversion of prostaglandin

H2 (PGH2) to prostaglandin E2 (PGE2).[2] By selectively inhibiting mPGES-1, Vipoglanstat
effectively reduces the production of the pro-inflammatory mediator PGE2. A notable feature of

its mechanism is the potential shunting of the PGH2 substrate towards the synthesis of other

prostaglandins, such as the vasodilatory and anti-platelet aggregator prostacyclin (PGI2).[2]

This targeted action makes Vipoglanstat a valuable tool for investigating the roles of PGE2 in

various physiological and pathological processes, including inflammation, pain, and cancer,

with a potentially improved safety profile compared to non-steroidal anti-inflammatory drugs

(NSAIDs) that inhibit upstream cyclooxygenase (COX) enzymes.

These application notes provide detailed protocols for the preparation and use of Vipoglanstat
in cell culture experiments, focusing on the inhibition of PGE2 production in a relevant cell

model and the assessment of cell viability.

Physicochemical and Solubility Data
A clear understanding of Vipoglanstat's properties is crucial for accurate and reproducible

experimental results. The following table summarizes its key characteristics.
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Property Value Reference(s)

Synonyms BI 1029539, GS-248 [1][2]

Molecular Formula C₃₀H₃₄Cl₂F₅N₅O₃

Molecular Weight 678.52 g/mol

CAS Number 1360622-01-0

In Vitro IC₅₀ (cell-free) ~1 nM [1][3]

Ex Vivo IC₅₀ (human whole

blood)
≤0.5 nM [2][4]

Solubility
Soluble in DMSO (≥150

mg/mL)

Appearance Crystalline solid

Signaling Pathway of Vipoglanstat Action
Vipoglanstat targets the terminal enzyme mPGES-1 in the arachidonic acid cascade. The

diagram below illustrates the mechanism of action.
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Arachidonic Acid COX-1 / COX-2 PGH2

mPGES-1

Other Prostaglandin
Synthases (e.g., PGI Synthase)

PGE2
(Pro-inflammatory)

Prostacyclin (PGI2)
(Vasodilatory, Anti-aggregatory)

Vipoglanstat

Seed A549 cells in 96-well plates

Incubate for 24h

Stimulate with IL-1β (1-10 ng/mL) for 24h

Treat with Vipoglanstat (dose-response)

Incubate for 24h

Collect supernatant

Cell Viability Assay
(e.g., CellTiter-Glo)PGE2 ELISA

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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